N-(2-ethylphenyl)-2-(phenylthio)propanamide

• IUPAC Name: N-(2-ethylphenyl)-2-phenylsulfanylpropanamide
• InChI: InChI=1S/C17H19NOS/c1-3-14-9-7-8-12-16(14)18-17(19)13(2)20-15-10-5-4-6-11-15/h4-13H,3H2,1-2H3,(H,18,19)
• InChI Key: WKEKYMXJPOPEKK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C(C)SC2=CC=CC=C2
• Molecular Formula: C17H19NOS
• Molecular Weight: 285.4 g/mol

Description

N-(2-ethylphenyl)-2-(phenylthio)propanamide, also known as EPPA, is a chemical compound that has been extensively researched for its potential therapeutic applications. EPPA belongs to the class of amides and is synthesized using a multi-step process.

Mechanism of Action

The exact mechanism of action of N-(2-ethylphenyl)-2-(phenylthio)propanamide is not fully understood. However, it has been proposed that this compound exerts its therapeutic effects by inhibiting the production of inflammatory cytokines and prostaglandins. This compound has also been found to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating energy metabolism.
Biochemical and Physiological Effects:
This compound has been found to exhibit a number of biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines and prostaglandins, which are key mediators of inflammation. This compound has also been found to reduce the levels of glucose and insulin in the blood, indicating potential applications in the treatment of diabetes. Additionally, this compound has been found to exhibit neuroprotective effects, indicating potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

N-(2-ethylphenyl)-2-(phenylthio)propanamide has a number of advantages for lab experiments. It is relatively easy to synthesize and is stable under a variety of conditions. This compound is also relatively inexpensive compared to other compounds with similar therapeutic potential. However, this compound has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, this compound has not been extensively studied in vivo, which limits its potential therapeutic applications.

Future Directions

There are a number of future directions for research on N-(2-ethylphenyl)-2-(phenylthio)propanamide. One potential area of research is the development of more efficient synthesis methods for this compound. Another area of research is the study of the in vivo effects of this compound, which could lead to the development of new therapeutic applications. Additionally, the mechanisms of action of this compound could be further elucidated, which could lead to the development of more targeted therapies.

Synthesis Methods

N-(2-ethylphenyl)-2-(phenylthio)propanamide is synthesized using a multi-step process that involves the reaction of 2-ethylphenol with thionyl chloride to form 2-chloroethylphenol. The 2-chloroethylphenol is then reacted with phenylthiol to form 2-phenylthioethylphenol. The final step involves the reaction of 2-phenylthioethylphenol with acetic anhydride to form this compound.

Scientific Research Applications

N-(2-ethylphenyl)-2-(phenylthio)propanamide has been extensively researched for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. This compound has also been found to have potential applications in the treatment of cancer, diabetes, and neurological disorders.